2-Hydroxy-3-(2-methylphenyl)benzaldehyde
Cat. No. B6317216
M. Wt: 212.24 g/mol
InChI Key: NVWHMKUNDKONSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06858630B2
Procedure details
To an agitated solution of 2-hydroxy-3-(2′-methylphenyl)benzaldehyde (0.030 g, 0.14 mmol) in EtOH (0.80 mL) was added 1,2-diamino-8-hydroxy-naphthalene-4-sulfonic acid dihydrochloride (0.033 g, 0.10 mmol) and sodium bisulfite (0.03 g) in water (0.20 mL). The solution was heated to 60° C. and agitated over 18 hours. The solution was cooled to room temperature, the tan precipitate was isolated by filtration and washed with water and ethyl acetate to provide the title compound (0.043 g, 89%) MS(ES) m/z 445 [M−H].
Name
1,2-diamino-8-hydroxy-naphthalene-4-sulfonic acid dihydrochloride
Quantity
0.033 g
Type
reactant
Reaction Step One
Name
Yield
89%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[C:9]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=2C)=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=[O:5].Cl.Cl.NC1C2C(=CC=CC=2O)C(S(O)(=O)=O)=CC=1N.S(=O)(O)[O-].[Na+]>CCO.O>[OH:1][C:2]1[C:9]([C:10]2[CH:11]=[CH:12][CH:13]=[CH:14][CH:15]=2)=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=[O:5] |f:1.2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0.03 g
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Type
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reactant
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Smiles
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OC1=C(C=O)C=CC=C1C1=C(C=CC=C1)C
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Name
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1,2-diamino-8-hydroxy-naphthalene-4-sulfonic acid dihydrochloride
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Quantity
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0.033 g
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Type
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reactant
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Smiles
|
Cl.Cl.NC1=C(C=C(C2=CC=CC(=C12)O)S(=O)(=O)O)N
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Name
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Quantity
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0.03 g
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Type
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reactant
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Smiles
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S([O-])(O)=O.[Na+]
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Name
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Quantity
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0.8 mL
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Type
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solvent
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Smiles
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CCO
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Name
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Quantity
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0.2 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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agitated over 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution was cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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the tan precipitate was isolated by filtration
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WASH
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Type
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WASH
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Details
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washed with water and ethyl acetate
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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|
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Type
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product
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Smiles
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OC1=C(C=O)C=CC=C1C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.043 g | |
| YIELD: PERCENTYIELD | 89% | |
| YIELD: CALCULATEDPERCENTYIELD | 155% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
